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Compound of Interest

Compound Name: Lazurite

Cat. No.: B1171647 Get Quote

A definitive guide to differentiating lazurite, the primary component of lapis lazuli, from the

similarly named but chemically distinct mineral lazulite. This document outlines key diagnostic

tests and physical properties for accurate identification of hand specimens, supported by

quantitative data and standardized experimental protocols.

Key Diagnostic Properties
While both minerals present a characteristic blue color, their fundamental physical and

chemical properties diverge significantly. Lazurite is a tectosilicate and a member of the

sodalite group, whereas lazulite is a phosphate mineral.[1][2] These differences in composition

give rise to distinct measurable attributes crucial for identification.

The most reliable distinguishing features for hand specimen identification are streak, hardness,

specific gravity, and mineral association.[3][4][5] Lazurite is notable for its bright blue streak

and its frequent association with pyrite.[3][4][6][7] In contrast, lazulite possesses a white or pale

blue streak and is commonly found in quartz-rich metamorphic rocks or pegmatites.[1][5][8][9]

[10]

Quantitative Data Comparison
The physical properties of lazurite and lazulite are summarized below. These quantitative

differences provide a robust basis for differentiation using standard laboratory or field-testing

methods.
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Property Lazurite Lazulite

Chemical Formula
(Na,Ca)₈(AlSiO₄)₆(S,SO₄,Cl)₂[1

][11]
MgAl₂(PO₄)₂(OH)₂[8][9]

Crystal System Isometric[3][6][12] Monoclinic[1][5][8]

Mohs Hardness 5.0 - 5.5[3][6][7] 5.5 - 6.0[8][9][10]

Specific Gravity 2.38 - 2.45[3][6][11] 3.0 - 3.1[5][8]

Streak
Bright Blue / Pale Blue[3][6][7]

[11]
White / Pale Blue[5][8][9][10]

Luster Dull to Greasy[3][7] Vitreous (Glassy) to Dull[8][10]

Cleavage Poor/Indistinct[3][7] Indistinct[8]

Diagnostic Workflow
For a systematic approach to identification, the following workflow is recommended. This

process prioritizes simple, non-destructive tests first.
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Unknown Blue Mineral
Specimen

Step 1: Visual Examination
- Observe mineral associations
- Note luster and crystal habit

Step 2: Streak Test
(Protocol 4.1)

Key Associations:
Lazurite -> Pyrite
Lazulite -> Quartz

What is the streak color?

Step 3: Hardness Test
(Protocol 4.2)

  Bright Blue  

Result: Lazulite
- White/pale blue streak

- Hardness ~5.5-6
- SG ~3.1

- Often with Quartz

White / Pale BlueHardness vs. Steel (~5.5)?

Step 4: Specific Gravity
(Confirmatory Test)

(Protocol 4.3)

> 5.5 (Not Scratched)

Result: Lazurite
- Bright blue streak
- Hardness ~5-5.5

- SG ~2.4
- Often with Pyrite

< 5.5 (Scratched)

SG ≈ 2.4 SG ≈ 3.1

Click to download full resolution via product page

Caption: A flowchart for distinguishing lazurite from lazulite.

Experimental Protocols
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The streak test reveals the color of a mineral's powder, which is a more consistent diagnostic

property than the color of the bulk specimen.[13]

Materials: Unglazed porcelain plate (streak plate) with a Mohs hardness of approximately

6.5-7.[14][15]

Procedure: a. Select a clean, unweathered surface on the mineral specimen.[16] b. Firmly

press and drag the mineral across the surface of the streak plate to create a line of powder.

[16][17] c. Observe the color of the powdered streak on the plate.[13]

Expected Results:

Lazurite: Produces a characteristic bright blue streak.[3][6][11]

Lazulite: Produces a white or very pale blue streak.[5][8][9]

This test determines a mineral's relative resistance to scratching against a set of standard

materials.[14][18]

Materials: A set of hardness points or common objects of known hardness (e.g., copper

penny ~3.5, steel knife blade or nail ~5.5, quartz ~7).[14][19][20]

Procedure: a. Place the specimen on a stable surface. b. Attempt to scratch a clean surface

of the mineral with the point of an object of known hardness. Start with an object softer than

the expected range (e.g., a steel knife with hardness ~5.5).[18][20] c. Press firmly and draw

the point across the specimen.[18] d. Examine the tested surface for a scratch. Rub away

any powder to ensure the surface is etched and not just marked by a softer material.[14][18]

Expected Results:

Lazurite (Hardness 5.0-5.5): Will be scratched by a steel knife blade or nail.[3][7]

Lazulite (Hardness 5.5-6.0): Will be difficult to scratch or will not be scratched by a steel

knife blade, but will be scratched by quartz.[8][9]

Specific gravity is the ratio of a mineral's density to the density of water.[21] This test can be

highly diagnostic due to the significant difference between the two minerals.
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Materials: Digital scale (0.01g precision recommended), a beaker of water, and a thin string

or wire cradle.[22][23]

Procedure: a. Weigh the dry mineral specimen in the air. Record this weight as W_air.[22] b.

Submerge the specimen, suspended by the string, in the beaker of water, ensuring it does

not touch the sides or bottom. c. There are two common methods: i. Weight in Water

Method: Weigh the suspended specimen while it is submerged. Record this as W_water.

Calculate SG as: SG = W_air / (W_air - W_water). ii. Displacement Method: Place the

beaker of water on the scale and tare to zero. Submerge the suspended specimen and

record the weight displayed on the scale, which equals the mass of the displaced water

(W_displaced).[22][24] Calculate SG as: SG = W_air / W_displaced.

Expected Results:

Lazurite: SG will be approximately 2.38–2.45.[3][6]

Lazulite: SG will be significantly higher, approximately 3.0–3.1.[5][8]

Additional Distinguishing Characteristics
Mineral Association: This is a powerful field indicator. Lazurite is famously associated with

brassy-yellow pyrite and white calcite within a marble host rock, as seen in lapis lazuli.[3][7]

[25] Lazulite is typically found in high-grade metamorphic rocks (like quartzites) or granite

pegmatites, often associated with quartz, kyanite, and rutile.[1][8][26] The presence of quartz

alongside the blue mineral strongly suggests lazulite, as lazurite is a feldspathoid and does

not occur stably with quartz.[1]

Crystal Habit and Luster: While well-formed crystals of either are uncommon, lazulite can

form distinct monoclinic crystals described as steep bipyramidal or wedge-shaped with a

vitreous (glassy) luster.[5][8][26] Lazurite is almost exclusively massive, with a dull to greasy

luster, and its rare isometric crystals are typically dodecahedral.[3][4][7]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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